2-[3-fluoro-4-(hexyloxy)phenyl]-5-heptylpyridine

• IUPAC Name: 2-(3-fluoro-4-hexoxyphenyl)-5-heptylpyridine
• InChI: InChI=1S/C24H34FNO/c1-3-5-7-9-10-12-20-13-15-23(26-19-20)21-14-16-24(22(25)18-21)27-17-11-8-6-4-2/h13-16,18-19H,3-12,17H2,1-2H3
• InChI Key: AIEWFRWSOCLSPL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC1=CN=C(C=C1)C2=CC(=C(C=C2)OCCCCCC)F
• Molecular Formula: C24H34FNO
• Molecular Weight: 371.5 g/mol

Description

2-[3-fluoro-4-(hexyloxy)phenyl]-5-heptylpyridine is a useful research compound. Its molecular formula is C24H34FNO and its molecular weight is 371.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 371.26244287 g/mol and the complexity rating of the compound is 364. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2-(m-Fluoro-p-hydroxyphenyl)-5-heptylpyridine (2 g, 0.007 mol), ethanol (20 ml), potassium hydroxide (0.48 g, 0.008 mol) and n-hexylbromide (1.4 g, 0.008 mol) were heated under reflux with stirring for 4 hours, followed by cooling the resulting reaction fluid, adding water and toluene, transferring the mixture into a separating funnel, washing the resulting organic layer with 2N-NaOH aqueous solution, then washing it with water, distilling off the solvent under reduced pressure, recrystallizing the residue from ethanol, filtering off it in a refrigerator and drying it to obtain the objective final product 2-(m-fluoro-p-hexyloxyphenyl)-5-heptylpyridine (1.7 g).